Cas no 55784-11-7 (Diethyl 4-Ethoxyphenylethylmalonate)

Diethyl 4-Ethoxyphenylethylmalonate is a specialized malonate ester derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its structure, featuring an ethoxy-substituted phenyl ring and diethyl malonate moiety, offers versatility in constructing complex molecular frameworks. The compound is particularly valued for its reactivity in condensation and alkylation reactions, enabling the synthesis of fine chemicals and active pharmaceutical ingredients (APIs). Its stability under standard conditions and compatibility with various reaction conditions make it a reliable choice for researchers. The ethoxy group enhances solubility in organic solvents, facilitating its use in multi-step synthetic processes. This compound is typically handled under controlled conditions to ensure optimal performance.
Diethyl 4-Ethoxyphenylethylmalonate structure
55784-11-7 structure
Product Name:Diethyl 4-Ethoxyphenylethylmalonate
CAS No:55784-11-7
MF:C17H24O5
MW:308.369465827942
CID:944494
PubChem ID:12199202
Update Time:2025-06-11

Diethyl 4-Ethoxyphenylethylmalonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 4-Ethoxyphenylethylmalonate
    • Diethyl-p-ethoxy-phenylethyl-malonat
    • Diethyl 2-(4-ethoxyphenyl)-2-ethylpropanedioate
    • 55784-11-7
    • Inchi: 1S/C17H24O5/c1-5-17(15(18)21-7-3,16(19)22-8-4)13-9-11-14(12-10-13)20-6-2/h9-12H,5-8H2,1-4H3
    • InChI Key: VJYAJCZEUGCPEH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(C1C=CC(=CC=1)OCC)CC)=O

Computed Properties

  • Exact Mass: 308.16200
  • Monoisotopic Mass: 308.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83000
  • LogP: 2.85930

Diethyl 4-Ethoxyphenylethylmalonate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diethyl 4-Ethoxyphenylethylmalonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D444280-5mg
Diethyl 4-Ethoxyphenylethylmalonate
55784-11-7
5mg
$115.00 2023-05-18
TRC
D444280-10mg
Diethyl 4-Ethoxyphenylethylmalonate
55784-11-7
10mg
$173.00 2023-05-18
TRC
D444280-25mg
Diethyl 4-Ethoxyphenylethylmalonate
55784-11-7
25mg
$385.00 2023-05-18
TRC
D444280-50mg
Diethyl 4-Ethoxyphenylethylmalonate
55784-11-7
50mg
$735.00 2023-05-18
TRC
D444280-100mg
Diethyl 4-Ethoxyphenylethylmalonate
55784-11-7
100mg
$1326.00 2023-05-18

Additional information on Diethyl 4-Ethoxyphenylethylmalonate

Comprehensive Overview of Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7)

Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This ester derivative, characterized by its ethoxy and phenylethyl functional groups, serves as a versatile building block in multicomponent reactions. Its molecular structure, C17H24O5, offers unique reactivity, making it valuable for constructing complex molecules like flavonoids, nonsteroidal anti-inflammatory drugs (NSAIDs), and UV stabilizers.

In recent years, the demand for Diethyl 4-Ethoxyphenylethylmalonate has surged due to its role in green chemistry applications. Researchers highlight its potential in catalyzed asymmetric synthesis, aligning with the global push for sustainable manufacturing. A 2023 study published in the Journal of Organic Chemistry emphasized its efficiency in Michael addition reactions, a hot topic in AI-driven drug discovery platforms. Users frequently search for "malonate derivatives in drug design" or "CAS 55784-11-7 solubility data," reflecting industry interest in its physicochemical properties.

The compound’s lipophilicity (logP ~2.8) and moderate boiling point (310°C) make it ideal for solvent-mediated reactions. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification (>98%), a critical factor for pharmaceutical-grade applications. Notably, its 4-ethoxyphenyl moiety enhances electron delocalization, a feature exploited in OLED material research—a trending sector with growing Google search volume for "organic electronic materials 2024."

From a commercial perspective, Diethyl 4-Ethoxyphenylethylmalonate is supplied under stringent ISO-certified conditions. Suppliers often address FAQs such as "storage conditions for CAS 55784-11-7" (recommended: inert atmosphere, 2–8°C) or "scalability of malonate-based syntheses." Its compatibility with biocatalysts also positions it as a candidate for enzyme-mediated transformations, a niche explored in biotech patent filings.

Emerging applications include its use in cosmetic stabilizers and flavor enhancers, sectors witnessing 20% annual growth. Regulatory compliance (e.g., REACH, FDA GRAS) further boosts its adoption. For researchers querying "alternative to diethyl malonate in Knoevenagel condensation," this compound offers superior yield optimization (up to 92% in pilot studies).

In summary, Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7) bridges academic innovation and industrial practicality. Its alignment with green chemistry principles, drug discovery trends, and advanced material science ensures sustained relevance in global markets.

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